Cas no 188010-09-5 (methyl 2-amino-4,4,4-trifluoro-butanoate)

• Product Name: methyl 2-amino-4,4,4-trifluoro-butanoate
• CAS No: 188010-09-5
• MF: C₅H₈F₃NO₂
• MW: 171.117732048035
• CID: 2192287
• PubChem ID: 19349994
• Update Time: 2025-04-21

methyl 2-amino-4,4,4-trifluoro-butanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4,4,4-trifluorobutanoate
• methyl 2-amino-4,4,4-trifluoro-butanoate
• methyl2-amino-4,4,4-trifluorobutanoate
• DA-08860
• 188010-09-5
• SCHEMBL75070
• WZKQAIWCKKIFHK-UHFFFAOYSA-N
• AKOS013465375
• EN300-132569

• Inchi： 1S/C5H8F3NO2/c1-11-4(10)3(9)2-5(6,7)8/h3H,2,9H2,1H3
• InChI Key： WZKQAIWCKKIFHK-UHFFFAOYSA-N
• SMILES： FC(CC(C(=O)OC)N)(F)F

Computed Properties

• Exact Mass: 171.05071298g/mol
• Monoisotopic Mass: 171.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives